Cas no 1708027-07-9 (1-Isopropyl-5-pyrrolidin-2-yl-1H-[1,2,4]triazole)

• Product Name: 1-Isopropyl-5-pyrrolidin-2-yl-1H-[1,2,4]triazole
• CAS No: 1708027-07-9
• MF: C₉H₁₆N₄
• MW: 180.250141143799
• CID: 5171704
• Update Time: 2025-05-24

1-Isopropyl-5-pyrrolidin-2-yl-1H-[1,2,4]triazole Chemical and Physical Properties

Names and Identifiers

• 1-Isopropyl-5-pyrrolidin-2-yl-1H-[1,2,4]triazole

• Inchi： 1S/C9H16N4/c1-7(2)13-9(11-6-12-13)8-4-3-5-10-8/h6-8,10H,3-5H2,1-2H3
• InChI Key： DBLDAQMAJULMLN-UHFFFAOYSA-N
• SMILES： N1(C(C)C)C(C2CCCN2)=NC=N1

Additional information on 1-Isopropyl-5-pyrrolidin-2-yl-1H-[1,2,4]triazole

Comprehensive Overview of 1-Isopropyl-5-pyrrolidin-2-yl-1H-[1,2,4]triazole (CAS No. 1708027-07-9)

The compound 1-Isopropyl-5-pyrrolidin-2-yl-1H-[1,2,4]triazole (CAS No. 1708027-07-9) is a specialized heterocyclic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structure, featuring a triazole core substituted with isopropyl and pyrrolidinyl groups, makes it a versatile intermediate for drug discovery and material science applications. Researchers are particularly interested in its potential as a bioactive scaffold, given the rising demand for novel compounds in targeted therapy and precision medicine.

In recent years, the scientific community has explored the structure-activity relationship (SAR) of 1-Isopropyl-5-pyrrolidin-2-yl-1H-[1,2,4]triazole to optimize its pharmacological properties. The compound’s triazole ring is known for its stability and ability to form hydrogen bonds, which are critical for interactions with biological targets. This aligns with the growing trend of fragment-based drug design (FBDD), where small molecular fragments like this compound are used to build potent inhibitors or modulators. Searches for "triazole derivatives in drug discovery" and "heterocyclic compounds for medicinal chemistry" reflect the industry’s focus on such molecules.

Another area of interest is the compound’s potential role in agrochemical innovation. With increasing global emphasis on sustainable farming, researchers are investigating 1-Isopropyl-5-pyrrolidin-2-yl-1H-[1,2,4]triazole as a candidate for developing eco-friendly pesticides or growth regulators. Its pyrrolidine moiety may contribute to enhanced bioavailability, a key factor in agrochemical efficacy. Online queries such as "new agrochemical intermediates 2024" and "green chemistry in agriculture" highlight the relevance of this topic.

The synthesis of CAS No. 1708027-07-9 typically involves multi-step organic reactions, including cyclization and N-alkylation strategies. Advanced techniques like microwave-assisted synthesis or flow chemistry are often employed to improve yield and purity—topics frequently searched under terms like "efficient triazole synthesis methods". The compound’s physicochemical properties, such as solubility and logP, are also critical for formulation development, a concern echoed in queries like "optimizing drug-like properties."

From a commercial perspective, 1-Isopropyl-5-pyrrolidin-2-yl-1H-[1,2,4]triazole is listed by several specialty chemical suppliers, reflecting its niche but growing market. Its applications in high-throughput screening (HTS) and combinatorial chemistry libraries further underscore its value. As the pharmaceutical industry shifts toward AI-driven drug discovery, compounds like this are increasingly analyzed using machine learning models for virtual screening—a trend evident in searches for "computational chemistry in lead optimization."

In conclusion, CAS No. 1708027-07-9 represents a compelling case study in modern chemical research, bridging gaps between medicinal chemistry, agrochemical development, and sustainable synthesis. Its adaptability to emerging technologies and alignment with industry trends ensure its continued relevance in scientific and industrial applications.